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Compound of Interest

Compound Name: Tembotrione

Cat. No.: B166760

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tembotrione is a potent herbicidal agent belonging to the B-triketone class of chemicals. It is
utilized as a selective, post-emergence herbicide for the control of a wide range of broadleaf
and grass weeds, particularly in corn (maize) cultivation. Its mode of action involves the
inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a critical component in
the biochemical pathway responsible for carotenoid biosynthesis in susceptible plants. This
technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, mechanism of action, metabolic pathways, and analytical methodologies pertaining
to Tembotrione.

Chemical Structure and Identification

Tembotrione is chemically described as 2-{2-chloro-4-(methylsulfonyl)-3-[(2,2,2-
trifluoroethoxy)methyllbenzoyl}cyclohexane-1,3-dione.[1] Its structure is characterized by a
central cyclohexane-1,3-dione ring attached to a substituted benzoyl group.
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Identifier Value

2-[2-chloro-4-methylsulfonyl-3-(2,2,2-

IUPAC Name trifluoroethoxymethyl)benzoyl]cyclohexane-1,3-
dione[2]

CAS Number 335104-84-2[2]

Molecular Formula C17H16CIF306S[2]

Molecular Weight 440.8 g/mol [2]

Chemical Structure o

Physicochemical Properties

The physicochemical properties of Tembotrione are crucial for understanding its
environmental fate and behavior.
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Property Value Reference
Appearance Beige powder

Melting Point 123 °C

Boiling Point Decomposes at approximately

150 °C

Vapor Pressure

1.1 x 10=> mPa (at 20 °C)

pKa

3.18 (at 25 °C)

Water Solubility

220 mg/L (pH 4, 20 °C),
28,300 mg/L (pH 7, 20 °C)

Solubility in Organic Solvents
(at 20 °C)

Acetone: 300-600 g/L, Ethyl
acetate: >250 g/L,
Dichloromethane: >600 g/L,
Toluene: 75.7 g/L, Hexane:
47.6 g/L, Ethanol: 8.2 g/L

Octanol-Water Partition

Coefficient (log Kow)

2.16 (pH 2.0, 23 °C), -1.09 (pH
7,24 °C), -1.37 (pH 9.0, 23 °C)

Mechanism of Action: HPPD Inhibition

Tembotrione's herbicidal activity stems from its ability to inhibit the 4-hydroxyphenylpyruvate

dioxygenase (HPPD) enzyme. This enzyme is a key catalyst in the biosynthesis of

plastoquinone and a-tocopherol, which are essential for carotenoid production. Carotenoids

protect chlorophyll from photo-oxidation. By blocking HPPD, Tembotrione disrupts this

protective mechanism, leading to the bleaching of plant tissues, followed by necrosis and death

of the susceptible weed.
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Mechanism of Tembotrione via HPPD Inhibition.

Metabolic Pathways

The metabolism of Tembotrione varies between organisms. In tolerant plants like maize, it is
rapidly metabolized into non-toxic compounds, a process that can be enhanced by safeners
like isoxadifen-ethyl. In susceptible plants and other organisms, the metabolic breakdown is
less efficient.

Metabolism in Maize

In maize, Tembotrione undergoes detoxification primarily through oxidation via cytochrome
P450 monooxygenases, followed by conjugation.
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Metabolic Detoxification of Tembotrione in Maize.

Metabolism in Rats

In rats, the primary metabolic pathway involves hydroxylation of the cyclohexyl ring, leading to
the formation of 4-hydroxy-tembotrione and 5-hydroxy-tembotrione.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Tembotrione Analysis

This protocol outlines a general method for the determination of Tembotrione content.

1. Principle: Tembotrione content is determined by reversed-phase HPLC with UV detection
using an external standard method.

2. Apparatus:
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High-Performance Liquid Chromatograph (HPLC)
UV-Vis Detector
C18 column (e.g., 250 mm x 4.6 mm, 5 um particle size)
Analytical balance
Volumetric flasks
Syringe filters (0.45 pum)
Sonicator
. Reagents:
Tembotrione reference standard of known purity
Acetonitrile (HPLC grade)
Water (HPLC grade)
Phosphoric acid or Formic acid (analytical grade)
. Chromatographic Conditions (Example):
Mobile Phase: Acetonitrile and 0.1% phosphoric acid in water (e.g., 80:20 v/v)
Flow Rate: 1.0 mL/min
Detection Wavelength: 285 nm
Injection Volume: 20 pL
Column Temperature: 30 °C
. Procedure:

Standard Preparation:
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o Accurately weigh about 50 mg of the Tembotrione reference standard into a 100 mL
volumetric flask.

o Add approximately 50 mL of acetonitrile and sonicate for about 5 minutes, or until fully
dissolved.

o Allow the solution to cool to room temperature and dilute to the mark with acetonitrile. Mix
thoroughly.

o Prepare a series of working standard solutions by further dilution with acetonitrile to create
a calibration curve.

e Sample Preparation:

[¢]

Accurately weigh a sample containing approximately 50 mg of Tembotrione into a 100 mL
volumetric flask.

o Add approximately 50 mL of acetonitrile and sonicate for about 5 minutes to extract the
Tembotrione.

o Allow the solution to cool to room temperature and dilute to the mark with acetonitrile. Mix
thoroughly.

o Filter an aliquot of the sample solution through a 0.45 pum syringe filter into an HPLC vial.

e Analysis:

o Inject the standard solutions to generate a calibration curve.

o Inject the prepared sample solution.

o The concentration of Tembotrione in the sample is determined by comparing the peak
area with the calibration curve.
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Sample & Standard Preparation
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General Workflow for HPLC Analysis of Tembotrione.
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Toxicological Profile

Endpoint Value Species Reference
Acute Oral LDso >2000 mg/kg Rat

Acute Dermal LDso >2000 mg/kg Rat

Acute Inhalation LCso >4.58 mg/L Rat

Skin Irritation Non-irritating Rabbit

Eye Irritation Mildly irritating Rabbit

Dermal Sensitization Potential sensitizer

Tembotrione is not considered to be genotoxic. Long-term studies in rats showed evidence of
squamous cell carcinomas in the eye at high doses.

Ecotoxicological Profile

Tembotrione exhibits varying levels of toxicity to different non-target organisms.
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Organism Group Toxicity Level Notes Reference
Birds Negligible risk
Fish (Freshwater and o ]
) Negligible risk
Marine)
Aquatic Invertebrates o ]
Negligible risk
(Freshwater)
Aquatic Invertebrates )
i . Toxic
(Estuarine/Marine)
Algae (Freshwater o ]
) Negligible risk
and Marine)
Honey Bees Negligible risk
Earthworms Negligible risk
_ . As expected for a
Terrestrial Plants Toxic o
herbicide
Aquatic Plants )
Toxic
(Freshwater Vascular)
Small Mammals Toxic

Conclusion

Tembotrione is a highly effective herbicide with a well-defined mechanism of action targeting
the HPPD enzyme. Its physicochemical properties influence its behavior in the environment,
and its metabolic pathways determine its selectivity in crops like maize. The provided analytical
methods offer a framework for its quantification in various matrices. A thorough understanding
of its toxicological and ecotoxicological profiles is essential for its safe and responsible use in
agricultural settings. This technical guide serves as a comprehensive resource for
professionals involved in the research, development, and regulation of this important
agricultural chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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